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Compound of Interest

Compound Name: Barium thiosulfate

Cat. No.: B1580492

CAS Number: 35112-53-9

This technical guide provides an in-depth overview of barium thiosulfate, a compound with
diverse applications in research and potential, though less explored, avenues in drug
development. This document details its chemical and physical properties, experimental
protocols for its synthesis and analysis, and explores the biological significance of its
constituent ions, offering insights for researchers, scientists, and professionals in drug
development.

Chemical and Physical Properties

Barium thiosulfate (BaS20s) is an inorganic salt that primarily exists as a white crystalline
monohydrate (BaS203-H20).[1] It is characterized by its low solubility in water and insolubility in
ethanol.[1] The compound is known to be toxic, a characteristic of soluble barium compounds.

[2]

Quantitative Data Summary

The key quantitative properties of barium thiosulfate are summarized in the table below for
easy reference and comparison.
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Property Value References
CAS Number 35112-53-9 [3114]
Molecular Formula BaS:z20s [3]

Molecular Weight 249.46 g/mol [31[5]
Appearance White crystalline powder [1]

Solubility in Water 0.25g /100 mL at 15°C [1]

Decomposes at approximately

228°C to form barium sulfate,
Decomposition Temperature sulfur, and sulfur dioxide. [1]

Loses water of hydration at

110°C.

Density 3.45 g/cm?3 [6]

Experimental Protocols
Synthesis of Barium Thiosulfate Monohydrate

A common and straightforward method for the laboratory synthesis of barium thiosulfate
monohydrate is through a precipitation reaction involving a soluble barium salt and a soluble
thiosulfate salt.[7]

Materials:

e Barium chloride dihydrate (BaClz:2H20)

e Sodium thiosulfate pentahydrate (Na2S203-5H20)
« Distilled water

» 95% Ethanol

» Beakers

 Stirring rod or magnetic stirrer
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» Suction filtration apparatus (Buchner funnel, filter flask, vacuum source)
« Filter paper
Procedure:

Prepare a solution of barium chloride by dissolving 35 g of barium chloride dihydrate in 100
mL of distilled water in a beaker.[8]

In a separate beaker, prepare a solution of sodium thiosulfate by dissolving 35.5 g of sodium
thiosulfate pentahydrate in it.[8]

Slowly add the sodium thiosulfate solution to the barium chloride solution while continuously
stirring. A white precipitate of barium thiosulfate monohydrate will form immediately.[8]

Continue stirring the mixture for a few minutes to ensure the reaction goes to completion.[8]
Set up the suction filtration apparatus.

Filter the precipitate under suction and wash it three times with 20 mL portions of ice-cold
water to remove soluble impurities like sodium chloride.[8]

Finally, wash the precipitate with a similar portion of 95% ethanol to aid in drying.[8]

Dry the collected barium thiosulfate monohydrate in air. The expected yield is
approximately 95%.[8]

Purity Assessment

The purity of the synthesized barium thiosulfate can be assessed using several analytical
techniques:

o X-ray Diffraction (XRD): To confirm the crystalline structure and phase purity of the
compound.[7]

o Thermogravimetric Analysis (TGA): To determine the water of hydration content and the
decomposition temperature.[7]
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o lodometric Titration: This classical chemical method can be used to quantify the thiosulfate

content, thereby assessing the purity.[7]

Biological Significance and Potential Signaling
Pathways

While barium thiosulfate itself is not directly implicated in specific signaling pathways, its
constituent ions, barium (Ba2?*) and thiosulfate (S20327), have distinct and important biological
roles. Understanding these individual contributions is crucial for assessing the compound's
potential biological effects and therapeutic applications.

The Role of the Thiosulfate Anion

The thiosulfate anion is a key player in sulfur metabolism and cellular redox homeostasis,
primarily through the action of the mitochondrial enzyme thiosulfate sulfurtransferase (TST),
also known as rhodanese.[9][10] TST catalyzes the transfer of a sulfur atom from thiosulfate to

various acceptors, influencing several critical cellular processes.[11]
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Dysregulation of TST has been linked to various pathologies, including metabolic disorders,
neurological diseases, and cardiovascular conditions, highlighting its potential as a therapeutic
target.[11] Sodium thiosulfate is an FDA-approved drug that has demonstrated antioxidant and

anti-inflammatory effects in preclinical models.[11]

The Role of the Barium Cation
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The barium cation (Ba2*) is known to interact with and block various types of potassium (K*)
channels, and it can also permeate and interact with calcium (Ca2*) channels.[12][13][14]
These interactions can have significant effects on excitable cells like neurons and muscle cells.
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Blockade

Permeation &
Modulation

>

Click to download full resolution via product page

The ability of barium to substitute for calcium in some cellular processes, such as triggering
neurotransmitter release, but not others, makes it a useful tool for dissecting calcium-
dependent signaling pathways in research.[15]

Applications in Research and Drug Development
Current Research Applications

Barium thiosulfate has established applications in several areas of scientific research:

e Analytical Chemistry: Used as a precipitating agent for the determination of sulfate and
certain heavy metals.

o Radiochemistry: Employed in the separation of radioactive isotopes, particularly barium and
radium.
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Potential in Drug Development

While direct applications of barium thiosulfate in drug development are not well-documented,
its properties and those of its constituent ions suggest potential areas for exploration:

o Contrast Agents: Barium sulfate is a well-known X-ray contrast agent.[16] Barium
thiosulfate's insolubility and high barium content could make it a candidate for similar
applications, potentially with different pharmacokinetic properties. Research into barium-
based contrast agents for micro-CT imaging is ongoing.[17][18]

e Drug Delivery: The development of barium sulfate nanopatrticles for drug delivery is an active
area of research.[19] The thiosulfate moiety could potentially be functionalized to attach
therapeutic molecules, creating a theranostic agent.

e Modulation of lon Channels: Given the well-established effects of barium ions on potassium
and calcium channels, barium thiosulfate could serve as a starting point for developing
novel ion channel modulators. However, its toxicity would need to be carefully managed,
likely through formulation strategies that control the release of barium ions.

Safety and Handling

Barium thiosulfate is classified as harmful if swallowed or inhaled.[4] As with all soluble
barium compounds, it should be handled with appropriate personal protective equipment,
including gloves, safety glasses, and a lab coat, in a well-ventilated area.[2] In case of contact
with skin, wash thoroughly with soap and water. If inhaled, move to fresh air. If swallowed, seek
immediate medical attention.

Conclusion

Barium thiosulfate is a compound with well-defined chemical and physical properties and
established synthesis protocols. While its current applications are primarily in analytical and
radiochemistry, a deeper understanding of the distinct biological roles of the barium and
thiosulfate ions opens up intriguing possibilities for its use in biomedical research and drug
development. Further investigation into its biocompatibility, formulation into nanopatrticles, and
targeted delivery could unlock its potential as a contrast agent, a component of drug delivery
systems, or a tool for studying ion channel function. This guide provides a solid foundation for
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researchers and drug development professionals to explore the multifaceted nature of barium

thiosulfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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